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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of ethyne,

commonly known as acetylene, from calcium carbide. This guide covers the fundamental

reaction, experimental protocols for both laboratory and industrial scales, quantitative data, and

safety considerations.

Core Reaction and Stoichiometry
The synthesis of ethyne from calcium carbide is a well-established and straightforward

chemical process involving the hydrolysis of calcium carbide (CaC₂). The reaction is highly

exothermic and proceeds as follows:

CaC₂(s) + 2H₂O(l) → C₂H₂(g) + Ca(OH)₂(aq)[1][2][3][4][5]

This equation indicates that one mole of solid calcium carbide reacts with two moles of liquid

water to produce one mole of ethyne gas and one mole of aqueous calcium hydroxide, also

known as slaked lime.[2]

Quantitative Data
The following tables summarize key quantitative data associated with the synthesis of ethyne
from calcium carbide.

Table 1: Thermodynamic Data
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Parameter Value Reference

Standard Enthalpy of Reaction

(ΔH°)
-127.2 kJ/mol [6]

Heat Generated (Commercial

Grade CaC₂)
~1793 kJ/kg [7]

Table 2: Stoichiometric Relationships

Reactant/Product Molar Mass ( g/mol ) Stoichiometric Ratio

Calcium Carbide (CaC₂) 64.10 1

Water (H₂O) 18.02 2

Ethyne (C₂H₂) 26.04 1

Calcium Hydroxide (Ca(OH)₂) 74.09 1

Table 3: Typical Yield and Operating Parameters

Parameter Value Reference

Typical Gaseous Ethyne Yield
265–300 liters per kg of solid

carbide
[7]

Optimal Generator Water

Temperature
70°C to 85°C [7][8]

Industrial Water to Carbide

Ratio (by weight)

7:1 to 10:1 (approximately 8:1

is common)
[7]

Experimental Protocols
Laboratory-Scale Synthesis of Ethyne
This protocol details a standard laboratory procedure for the preparation and collection of

ethyne gas.
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Materials:

Calcium carbide (lumps)

Distilled water

Apparatus: Conical flask (or side-arm test tube), dropping funnel, delivery tube, gas

collection trough, beehive shelf, gas jars, and stoppers.[5][9]

Purification solution: Acidified copper(II) sulfate solution[10][11]

Procedure:

Place a few lumps of calcium carbide on a layer of sand at the bottom of the conical flask.[9]

The sand helps to moderate the reaction.

Set up the apparatus as shown in the diagram below, ensuring all connections are airtight.

Fill the dropping funnel with water.

Fill the gas collection trough with water and invert the gas jars filled with water over the

beehive shelf.

Slowly add water from the dropping funnel to the calcium carbide in the flask.[5] The rate of

water addition controls the rate of gas production. The reaction is exothermic, so the flask

may become warm.

Discard the first gas jar collected as it will contain a mixture of ethyne and displaced air from

the apparatus.[11]

Collect several jars of ethyne gas by the downward displacement of water.[11]

Stopper the gas jars underwater before removing them from the trough.

For purification, the gas can be bubbled through an acidified copper(II) sulfate solution to

remove impurities such as phosphine (PH₃) and hydrogen sulfide (H₂S).[10][11]

Industrial-Scale Production of Ethyne
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Industrial production of ethyne from calcium carbide is typically carried out in acetylene

generators. These can be broadly classified into "wet" and "dry" processes. The wet process,

which uses a large excess of water, is common.

Key Equipment:

Acetylene Generator: A closed system where the reaction between calcium carbide and

water occurs.[8] It includes a hopper for carbide, a water inlet, an agitator, and an outlet for

ethyne gas and calcium hydroxide slurry.[12]

Cooler-Condenser: To cool the hot ethyne gas and remove excess water vapor.[12]

Purification System: Typically includes a scrubber with a purification medium to remove

impurities.

Low-Pressure Drier: To remove moisture from the gas.[12]

Compressor: A multi-stage compressor to pressurize the ethyne for storage.[12]

General Industrial Workflow:

Calcium carbide is loaded into a hopper, which feeds into the acetylene generator.

A controlled amount of water is introduced into the generator, reacting with the calcium

carbide to produce ethyne gas and calcium hydroxide slurry. The temperature is maintained

between 70°C and 85°C for optimal yield.[7][8]

The generated ethyne gas, which is hot and contains impurities, is passed through a cooler-

condenser.[12]

The cooled gas then enters a purification unit to remove impurities like phosphine and

hydrogen sulfide.

After purification, the gas is dried in a low-pressure drier.

Finally, the purified ethyne is compressed and stored in cylinders containing a porous mass

and a solvent like acetone or dimethylformamide (DMF) for safe storage.[8]
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Impurities and Purification
Commercial-grade calcium carbide contains impurities such as calcium phosphide (Ca₃P₂) and

calcium sulfide (CaS). These react with water to produce phosphine (PH₃) and hydrogen

sulfide (H₂S), respectively, which are impurities in the ethyne gas.[10][11] These impurities are

toxic and have a characteristic unpleasant odor.

Purification is essential and is commonly achieved by passing the raw ethyne gas through a

solution of acidified copper(II) sulfate.[10][11]

Safety Precautions
The synthesis and handling of ethyne require strict adherence to safety protocols due to its

high flammability and the explosive nature of ethyne-air mixtures.

Handling Calcium Carbide: Calcium carbide is a water-reactive solid. It should be stored in a

dry, well-ventilated area, away from moisture.[13] Containers should be opened with care as

pressure may build up from reaction with atmospheric moisture.[14]

Handling Ethyne: Ethyne is highly flammable and forms explosive mixtures with air over a

wide range of concentrations.[14] All sources of ignition must be eliminated from the vicinity

of ethyne generation and handling. The apparatus for ethyne generation should be purged

of air before collecting the product gas.[11]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,

and a lab coat, must be worn at all times.

Ventilation: The synthesis should be performed in a well-ventilated area or a fume hood to

prevent the accumulation of flammable gas.[13]

Mandatory Visualizations
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Caption: Reaction pathway for the synthesis of ethyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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